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Compound of Interest

Compound Name: Y06137

Cat. No.: B15568974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of

YC137 (also known as Bcl-2 Inhibitor II), a cell-permeable naphthoquinone compound that acts

as a selective inhibitor of the anti-apoptotic protein Bcl-2. Proper preparation and handling of

this compound are crucial for ensuring experimental reproducibility and accuracy.

Compound Information
YC137 is a small molecule inhibitor that selectively induces apoptosis in cells overexpressing

Bcl-2. It functions by binding to Bcl-2 and disrupting its interaction with the pro-apoptotic protein

Bid (BH3 interacting-domain death agonist), thereby blocking the anti-apoptotic activity of Bcl-

2. This disruption leads to the release of cytochrome c from the mitochondria and the

subsequent activation of caspase-9, culminating in programmed cell death.
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Property Value Reference

Synonyms
Bcl-2 Inhibitor II, YC137, YC

137
[1]

CAS Number 810659-53-1 [1][2]

Molecular Formula C₂₄H₂₁N₃O₆S₂ [1][2]

Molecular Weight 511.57 g/mol [1]

Appearance Red solid

Purity ≥90% (HPLC)

Preparation of Stock Solutions
Safety Precautions: YC137 is a potent chemical compound. Standard laboratory safety

practices should be followed, including the use of personal protective equipment (PPE) such as

gloves, a lab coat, and safety glasses. Handle the solid powder in a chemical fume hood to

avoid inhalation.

Solubility Data
Solvent Solubility Reference

DMSO 5 mg/mL

Ethanol 5 mg/mL

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution of YC137 in dimethyl

sulfoxide (DMSO).

Materials:

YC137 solid powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials (amber or wrapped in foil for light protection)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of YC137 to come to room temperature before opening to prevent

condensation.

Weighing: In a chemical fume hood, carefully weigh out the desired amount of YC137 solid.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.12 mg of YC137

(Molecular Weight: 511.57 g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) *

(511.57 g/mol ) * (1000 mg/g) = 5.12 mg

Dissolving: Add the appropriate volume of DMSO to the vial containing the YC137 powder.

For the example above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Ensure the

solution is clear and free of particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected tubes. Store the aliquots at -20°C for long-term storage.[1] Avoid repeated

freeze-thaw cycles.

Note on Final Concentration: When preparing working solutions for cell-based assays, the final

concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced

cytotoxicity.

Experimental Workflow and Mechanism of Action
The following diagrams illustrate a typical experimental workflow for utilizing YC137 and its

mechanism of action within the Bcl-2 signaling pathway.
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Stock Solution Preparation
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Caption: General experimental workflow for preparing and using YC137.
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YC137 Mechanism of Action
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Caption: YC137 inhibits Bcl-2, leading to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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